4-(1H-Pyrrolo[3,2-b]pyridin-7-yloxy)-3-fluorobenzenamine

• Molecular Formula: C13H10FN3O
• Molecular Weight: 243.24 g/mol
• IUPAC Name: 3-fluoro-4-(1H-pyrrolo[3,2-b]pyridin-7-yloxy)aniline
• InChI: InChI=1S/C13H10FN3O/c14-9-7-8(15)1-2-11(9)18-12-4-6-16-10-3-5-17-13(10)12/h1-7,17H,15H2
• InChI Key: BXIZUEZLNNWUDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)F)OC2=C3C(=NC=C2)C=CN3

Description

4-(1H-Pyrrolo[3,2-b]pyridin-7-yloxy)-3-fluorobenzenamine is a useful research compound. Its molecular formula is C13H10FN3O and its molecular weight is 243.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 267 (35 mg, 0.13 mmol) in AcOH (1 mL) at 90° C., was added iron powder (36 mg, 0.65 mmol). The reaction mixture was stirred vigorously for 10 min, cooled, filtered through a Celite pad and concentrated. The residue was partitioned between DCM and NaHCO3 saturated solution. Phases were separated; the aqueous phase was neutralized with AcOH and extracted with DCM. Primary organic phase and the extract were combined and concentrated to give the title compound 268 (31 mg, 99%) as an off-white solid. MS (m/z): 244.1(M+H) (found).